(2E)-(2-Pyridinylhydrazono)acetic acid
Description
(2E)-(2-Pyridinylhydrazono)acetic acid (CAS: 101950-60-1) is a hydrazone derivative of acetic acid, characterized by a pyridine ring attached via a hydrazone linkage. The (2E) configuration denotes the trans geometry of the hydrazone double bond. This compound is synthesized by reacting acetic acid derivatives with 2-hydrazinopyridine under acidic conditions, as seen in the preparation of structurally related azepine derivatives . Its molecular formula is C₇H₇N₃O₂, with a molecular weight of 165.15 g/mol .
Key structural features include:
- A planar hydrazone group (C=N-N) conjugated with the pyridine ring.
- A carboxylic acid group (-COOH) for hydrogen bonding and solubility.
Properties
CAS No. |
101950-60-1 |
|---|---|
Molecular Formula |
C7H7N3O2 |
Molecular Weight |
165.152 |
IUPAC Name |
(2E)-2-(pyridin-2-ylhydrazinylidene)acetic acid |
InChI |
InChI=1S/C7H7N3O2/c11-7(12)5-9-10-6-3-1-2-4-8-6/h1-5H,(H,8,10)(H,11,12)/b9-5+ |
InChI Key |
DMIJVFQENMWSBW-WEVVVXLNSA-N |
SMILES |
C1=CC=NC(=C1)NN=CC(=O)O |
Synonyms |
Acetic acid, (2-pyridinylhydrazono)- (9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- The pyridinyl group in the target compound enhances acidity compared to phenyl or acetyl derivatives due to its electron-withdrawing nature.
- Ester derivatives (e.g., ethyl esters) exhibit lower solubility in water but higher reactivity in organic solvents .
Research Findings and Data
- Crystallography: The planar geometry of (2E)-(2-Pyridinylhydrazono)acetic acid derivatives facilitates π-π stacking and hydrogen bonding, critical for stabilizing crystal lattices .
- Biological Activity : Pyridinylhydrazones show higher antimicrobial activity compared to phenyl analogs, attributed to the pyridine nitrogen’s role in membrane penetration .
- Thermal Stability : Acetic acid derivatives generally decompose above 200°C, while esters exhibit lower thermal stability (decomposition ~150°C) .
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